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Compound of Interest

Compound Name: 2-Bromo-4-chlorobenzaldehyde

Cat. No.: B1282380 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Bromo-4-chlorobenzaldehyde (CAS No. 84459-33-6) is a halogenated

aromatic aldehyde that serves as a critical intermediate in organic synthesis.[1] Its unique

structure, featuring bromine and chlorine substituents, provides a versatile platform for

constructing complex molecules, particularly in the development of pharmaceuticals and fine

chemicals.[1] Understanding the chemical stability and proper storage requirements of this

compound is paramount to ensure its integrity, maintain purity, and guarantee safety in a

laboratory and industrial setting. This guide provides an in-depth overview of its

physicochemical properties, stability profile, and recommended handling procedures.

Physicochemical Properties
The physical and chemical characteristics of 2-Bromo-4-chlorobenzaldehyde are

summarized below. These properties are fundamental to its handling and reaction

characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1282380?utm_src=pdf-interest
https://www.benchchem.com/product/b1282380?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-synthesis-reactivity-2-bromo-4-chlorobenzaldehyde-chemical-innovation-dk
https://www.nbinno.com/article/other-organic-chemicals/exploring-synthesis-reactivity-2-bromo-4-chlorobenzaldehyde-chemical-innovation-dk
https://www.benchchem.com/product/b1282380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 84459-33-6 [1][2][3]

Molecular Formula C₇H₄BrClO [2][3][4]

Molecular Weight 219.46 g/mol [1][2][3]

Appearance
White to light yellow solid;

powder to crystal
[1][5]

Melting Point 45 - 73 °C [3][6]

Boiling Point 213 - 264.6 °C [1][6][7]

Density 1.698 g/cm³ [1][7]

Flash Point 113.8 °C [7]

log P (octanol/water) 2.34 (at 25 °C) [6]

Chemical Stability and Reactivity
2-Bromo-4-chlorobenzaldehyde is a reactive compound that requires careful handling to

prevent degradation and hazardous reactions.

2.1 General Stability: The compound is known to be air-sensitive.[6][8] Therefore, prolonged

exposure to the atmosphere should be avoided to prevent potential oxidation or moisture-

induced reactions. It is supplied as a combustible solid.[3][6]

2.2 Conditions to Avoid and Incompatible Materials: To ensure stability and safety, the following

conditions and materials must be avoided:

Heat and Ignition Sources: The compound can form explosive mixtures with air upon intense

heating.[6] Areas where it is handled and stored should be kept free of open flames, sparks,

and hot surfaces.[6][9][10] Precautionary measures against static discharge are necessary.

[6][9]

Moisture: The compound should be stored in a dry environment, as it may react with water.

[10]
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Strong Oxidizing Agents, Bases, and Reducing Agents: Contact with strong oxidizing agents,

strong bases, and strong reducing agents should be avoided.[9][10] These materials can

induce exothermic reactions.[10]

2.3 Hazardous Decomposition Products: In the event of a fire, the combustion of 2-Bromo-4-
chlorobenzaldehyde can release toxic and corrosive gases.[10] These hazardous

decomposition products include carbon monoxide (CO), carbon dioxide (CO₂), hydrogen

chloride gas, and phosgene.[9][10]

2.4 Hazardous Polymerization: Hazardous polymerization of this compound does not occur.[9]
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Incompatible Conditions & Materials

Resulting Hazards
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Receive Compound

Verify CoA & Container Integrity

Prepare for Storage

Store in Tightly Sealed Container
Under Inert Atmosphere (N₂)

Place in Cool, Dry, Dark,
Well-Ventilated Area

Transfer to Fume Hood for Use

For Lab Use

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle with Earthed Equipment
Avoid Dust Generation

Return to Proper Storage
& Clean Work Area

Re-storage
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Stress Conditions

Reference Sample Acquisition

Initial Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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